4-benzoyl-1-[3-(diethylamino)propyl]-3-hydroxy-5-(5-methyl-2-furyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4E)-1-[3-(diethylamino)propyl]-4-[hydroxy(phenyl)methylidene]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H28N2O4/c1-4-24(5-2)14-9-15-25-20(18-13-12-16(3)29-18)19(22(27)23(25)28)21(26)17-10-7-6-8-11-17/h6-8,10-13,20,26H,4-5,9,14-15H2,1-3H3/b21-19+
• InChI Key: LRXLJJGPXRGRIZ-XUTLUUPISA-N
• Canonical SMILES: CCN(CC)CCCN1C(C(=C(C2=CC=CC=C2)O)C(=O)C1=O)C3=CC=C(O3)C
• Isomeric SMILES: CCN(CC)CCCN1C(/C(=C(/C2=CC=CC=C2)\O)/C(=O)C1=O)C3=CC=C(O3)C
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the pyrrol-2-one core. Techniques such as NMR spectroscopy and X-ray crystallography could be used to determine the structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzoyl group could undergo nucleophilic acyl substitution reactions, while the diethylamino group could participate in reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces present.